![molecular formula C24H31ClN2O2 B5618148 N-({1-[2-(4-chlorophenyl)ethyl]-4-piperidinyl}methyl)-N-methyl-3-phenoxypropanamide](/img/structure/B5618148.png)
N-({1-[2-(4-chlorophenyl)ethyl]-4-piperidinyl}methyl)-N-methyl-3-phenoxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis The chemical synthesis of related compounds often involves complex reactions and is subject to ongoing research to optimize yield, purity, and pharmacological properties. For instance, the synthesis of N-[3-methyl-1-(2-phenylethyl)-4-piperidyl]-N-phenylpropanamide and its diastereoisomers showcases the intricacy of synthesizing compounds with potent analgesic activity, highlighting the chemical strategies and methodologies employed in creating such molecules (van Bever, Niemegeers, & Janssen, 1974).
Molecular Structure Analysis The analysis of molecular structure involves studying the conformational and stereochemical aspects of a compound. For example, detailed molecular interaction studies of antagonists with cannabinoid receptors have contributed significantly to understanding the structural requirements for binding and activity, offering insights into the molecular dynamics of drug-receptor interactions (Shim et al., 2002).
Chemical Reactions and Properties Chemical reactions involving the compound of interest often aim at understanding its reactivity, stability, and interactions with various biological targets. Research on piperidine derivatives, for instance, sheds light on their anti-acetylcholinesterase activity, demonstrating how modifications to the chemical structure can enhance biological activity (Sugimoto et al., 1990).
Physical Properties Analysis The physical properties of a compound, including melting point, solubility, and crystal structure, are essential for understanding its behavior in different environments and formulations. X-ray crystallography studies, for instance, provide detailed insights into the crystal structure of compounds, aiding in the elucidation of molecular geometry and intermolecular interactions (Raghuvarman et al., 2014).
Chemical Properties Analysis Chemical properties encompass a wide range of characteristics, such as acidity/basicity, reactivity with other chemicals, and pharmacological effects. Studies on the synthesis and evaluation of specific piperidine derivatives highlight the chemical versatility and potential of these compounds in creating highly potent analgesics with significant safety margins (van Bever, Niemegeers, Schellekens, & Janssen, 1976).
properties
IUPAC Name |
N-[[1-[2-(4-chlorophenyl)ethyl]piperidin-4-yl]methyl]-N-methyl-3-phenoxypropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31ClN2O2/c1-26(24(28)14-18-29-23-5-3-2-4-6-23)19-21-12-16-27(17-13-21)15-11-20-7-9-22(25)10-8-20/h2-10,21H,11-19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRZFDLNTRJKYRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCN(CC1)CCC2=CC=C(C=C2)Cl)C(=O)CCOC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[1-[2-(4-chlorophenyl)ethyl]piperidin-4-yl]methyl]-N-methyl-3-phenoxypropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.